(2Z)-N-Hydroxy-1H-imidazole-2-carboximidoyl chloride

• IUPAC Name: (2Z)-N-hydroxy-1H-imidazole-2-carboximidoyl chloride
• InChI: InChI=1S/C4H4ClN3O/c5-3(8-9)4-6-1-2-7-4/h1-2,9H,(H,6,7)/b8-3-
• InChI Key: QDXSIQSRCYUBJK-BAQGIRSFSA-N
• Canonical SMILES: C1=CN=C(N1)C(=NO)Cl
• Isomeric SMILES: C1=CN=C(N1)/C(=N/O)/Cl
• Molecular Formula: C4H4ClN3O
• Molecular Weight: 145.55 g/mol

Description

Imidazole is a five-membered planar ring, which includes two nitrogen atoms at the non-adjacent positions. Imidazole is a highly polar compound that has been used in various fields including medicinal chemistry, analytical chemistry, and material sciences.

Synthesis Analysis

Imidazole compounds can be synthesized through numerous methods. One of the common methods involves the reaction of glyoxal, formaldehyde, and ammonia. The synthesis of specific imidazole compounds would depend on the desired substituents.

Molecular Structure Analysis

The molecular structure of imidazole compounds is characterized by a five-membered ring, which includes two non-adjacent nitrogen atoms. The presence of nitrogen in the ring contributes to the unique chemical properties of imidazole compounds.

Chemical Reactions Analysis

Imidazole compounds are known to participate in a variety of chemical reactions. They can act as both nucleophiles and electrophiles, and can undergo N-alkylation, N-arylation, and many other reactions.

Physical And Chemical Properties Analysis

Imidazole compounds generally have high polarity due to the presence of nitrogen atoms in the ring. This contributes to their solubility in water and other polar solvents. The exact physical and chemical properties would depend on the specific substituents present in the compound.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological target. For example, some imidazole compounds are known to inhibit certain enzymes, while others might interact with various receptors.

Safety and Hazards

Like all chemicals, imidazole compounds must be handled with care. Some imidazole compounds can be harmful if swallowed or if they come into contact with the skin. Always refer to the safety data sheet of the specific compound for detailed information.

Future Directions

Imidazole compounds continue to be an active area of research in medicinal chemistry due to their wide range of biological activities. Future research will likely focus on the development of new imidazole-based drugs with improved efficacy and safety profiles.